3-(1-Amino-2,2-dimethylpropyl)-1,2,4-oxadiazol-5-ol

• Molecular Formula: C7H13N3O2
• Molecular Weight: 171.20 g/mol
• IUPAC Name: 3-(1-amino-2,2-dimethylpropyl)-4H-1,2,4-oxadiazol-5-one
• InChI: InChI=1S/C7H13N3O2/c1-7(2,3)4(8)5-9-6(11)12-10-5/h4H,8H2,1-3H3,(H,9,10,11)
• InChI Key: XWEHHBSOQARPFO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(C1=NOC(=O)N1)N

Description

3-(1-Amino-2,2-dimethylpropyl)-1,2,4-oxadiazol-5-ol (CAS 1909326-28-8) is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted at the 3-position with a branched alkylamine group. The oxadiazole ring is a five-membered aromatic system containing two nitrogen and one oxygen atom, conferring unique electronic and steric properties. The 1-amino-2,2-dimethylpropyl substituent introduces a bulky, chiral center, which may influence solubility, reactivity, and biological activity. This compound is often studied as a trifluoroacetate salt to enhance stability and handling .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1-Amino-2,2-dimethylpropyl)-1,2,4-oxadiazol-5-ol typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 1-amino-2,2-dimethylpropanol with nitrile oxides, which leads to the formation of the oxadiazole ring. The reaction conditions often include the use of solvents like dichloromethane and catalysts such as triethylamine to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of high-purity reagents and stringent quality control measures are essential to achieve the desired product specifications.

Chemical Reactions Analysis

Types of Reactions

3-(1-Amino-2,2-dimethylpropyl)-1,2,4-oxadiazol-5-ol can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitroso or nitro derivatives.

Reduction: The oxadiazole ring can be reduced under specific conditions to yield different ring-opened products.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the amino group.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or potassium permanganate can be used under acidic or basic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4) can be employed.

Substitution: Nucleophiles like alkyl halides or acyl chlorides can react with the amino group in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Nitroso or nitro derivatives.

Reduction: Ring-opened amines or alcohols.

Substitution: Alkylated or acylated derivatives.

Scientific Research Applications

3-(1-Amino-2,2-dimethylpropyl)-1,2,4-oxadiazol-5-ol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial or anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structural features that may interact with biological targets.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism by which 3-(1-Amino-2,2-dimethylpropyl)-1,2,4-oxadiazol-5-ol exerts its effects depends on its application. In medicinal chemistry, it may interact with specific enzymes or receptors, modulating their activity. The oxadiazole ring can participate in hydrogen bonding and π-π interactions, which are crucial for its binding affinity to molecular targets. Pathways involved may include inhibition of enzyme activity or disruption of cellular processes.

Comparison with Similar Compounds

Structural Analogues of 1,2,4-Oxadiazole Derivatives

The following table summarizes key structural analogues of 3-(1-Amino-2,2-dimethylpropyl)-1,2,4-oxadiazol-5-ol, highlighting differences in substituents and functional groups:

Compound Name	Core Structure	Substituent Features	CAS Number	Reference
3-(1-Amino-2,2-dimethylpropyl)-1,2,4-oxadiazol-5-ol (trifluoroacetate salt)	1,2,4-Oxadiazole	Bulky dimethylpropylamine, trifluoroacetate	1909326-28-8
3-(1-Aminoethyl)-1,2,4-oxadiazol-5-ol hydrochloride	1,2,4-Oxadiazole	Linear ethylamine, hydrochloride salt	EN300-744313
5-(2,2-Dimethylpropyl)-4,5-dihydro-1,2-oxazol-5-ol	1,2-Oxazole (dihydro)	Neopentyl group, hydroxyl substituent	1550728-70-5
1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)ethan-1-ol	1,2,4-Oxadiazole	Cyclopropyl substituent, ethanol side chain	1342181-55-8

Substituent Effects on Physicochemical Properties

• Bulkiness and Chirality: The 1-amino-2,2-dimethylpropyl group in the target compound introduces significant steric hindrance compared to the linear ethylamine group in 3-(1-aminoethyl)-1,2,4-oxadiazol-5-ol. This may reduce solubility in polar solvents but enhance lipid membrane permeability .
• Salt Forms : The trifluoroacetate salt (target compound) and hydrochloride salt (ethylamine analogue) influence solubility and crystallinity. Trifluoroacetate salts are often more lipophilic, while hydrochlorides may exhibit higher aqueous solubility .

Electronic and Reactivity Differences

• Aromatic vs. Non-Aromatic Cores: The 1,2,4-oxadiazole ring is aromatic, offering greater stability and conjugation compared to the partially saturated 1,2-oxazole. This affects electron distribution and interactions with biological targets .

Biological Activity

3-(1-Amino-2,2-dimethylpropyl)-1,2,4-oxadiazol-5-ol is a compound that has gained attention in medicinal chemistry due to its unique structural features and potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant research findings.

Chemical Structure and Properties

The compound has the following molecular characteristics:

• Molecular Formula : C$_9$H$_{14}$F$_3$N$_3$O$_4$
• Molecular Weight : 285.22 g/mol
• CAS Number : 1909326-28-8

The presence of the oxadiazole ring is significant as it contributes to the compound's stability and reactivity. The amino group can participate in hydrogen bonding and electrostatic interactions, enhancing its biological activity.

The biological activity of 3-(1-Amino-2,2-dimethylpropyl)-1,2,4-oxadiazol-5-ol is primarily attributed to its ability to modulate leukotriene production. Leukotrienes are inflammatory mediators implicated in various conditions such as asthma and allergic reactions. By inhibiting leukotriene synthesis, this compound shows promise for developing anti-inflammatory therapies .

Interaction with Molecular Targets

The oxadiazole moiety allows the compound to interact with specific enzymes and receptors involved in inflammatory pathways. Studies have indicated that it may bind to these targets with varying affinities, which is crucial for optimizing its pharmacological profile .

Research Findings

Several studies have evaluated the biological activity of this compound:

• In Vitro Studies : Research has demonstrated that 3-(1-Amino-2,2-dimethylpropyl)-1,2,4-oxadiazol-5-ol exhibits significant inhibitory effects on leukotriene production in cell-based assays. This suggests its potential utility in treating conditions characterized by excessive inflammation .
• Case Studies : A notable case study highlighted the compound's effectiveness in reducing inflammatory responses in animal models of asthma. The results indicated a marked decrease in leukotriene levels following treatment with the compound .
• Comparative Analysis : Comparative studies with structurally similar compounds revealed that 3-(1-Amino-2,2-dimethylpropyl)-1,2,4-oxadiazol-5-ol possesses unique attributes that enhance its biological activity. For instance, compounds lacking the oxadiazole ring did not exhibit the same level of inhibitory effects on leukotriene synthesis.

Data Table: Biological Activity Comparison

Compound Name	Structure Features	Biological Activity	Unique Attributes
3-(1-Amino-2,2-dimethylpropyl)-1,2,4-oxadiazol-5-ol	Contains an oxadiazole ring	Significant leukotriene inhibition	High stability and reactivity
4-(Amino-1,2,5-oxadiazol-3-yl)-dimethylpropylamine	Similar oxadiazole structure	Moderate activity	Different substituents may alter efficacy
5-(Trifluoromethyl)-1,3,4-thiadiazole	Contains sulfur; different heterocyclic structure	Low activity against inflammation	Unique electronic properties due to sulfur